Cas no 2229543-47-7 (tert-butyl N-2-(2-methoxy-4-methylphenyl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(2-methoxy-4-methylphenyl)-1-oxopropan-2-ylcarbamate
• CAS No: 2229543-47-7
• MF: C₁₆H₂₃NO₄
• MW: 293.35812497139
• CID: 5767613
• PubChem ID: 165778132
• Update Time: 2025-11-06

tert-butyl N-2-(2-methoxy-4-methylphenyl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1902024
• tert-butyl N-[2-(2-methoxy-4-methylphenyl)-1-oxopropan-2-yl]carbamate
• 2229543-47-7
• tert-butyl N-2-(2-methoxy-4-methylphenyl)-1-oxopropan-2-ylcarbamate

• Inchi： 1S/C16H23NO4/c1-11-7-8-12(13(9-11)20-6)16(5,10-18)17-14(19)21-15(2,3)4/h7-10H,1-6H3,(H,17,19)
• InChI Key： OQPLCZUEEUGARC-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)(C)C1C=CC(C)=CC=1OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 293.16270821g/mol
• Monoisotopic Mass: 293.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-2-(2-methoxy-4-methylphenyl)-1-oxopropan-2-ylcarbamate

Recent Advances in the Study of tert-Butyl N-2-(2-Methoxy-4-Methylphenyl)-1-Oxopropan-2-Ylcarbamate (CAS: 2229543-47-7)

The compound tert-butyl N-2-(2-methoxy-4-methylphenyl)-1-oxopropan-2-ylcarbamate (CAS: 2229543-47-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, is being explored for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a promising candidate for therapeutic interventions.

One of the key areas of research involves the optimization of synthetic routes for tert-butyl N-2-(2-methoxy-4-methylphenyl)-1-oxopropan-2-ylcarbamate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both efficiency and scalability. The researchers employed a multi-step process involving the protection of the amine group, followed by selective acylation and deprotection, achieving a purity of over 98%. This advancement is critical for facilitating further pharmacological evaluations and large-scale production.

Pharmacological investigations have revealed that this compound exhibits notable activity against specific enzymatic targets. In vitro studies demonstrated its inhibitory effects on protein kinases involved in inflammatory pathways, suggesting potential applications in treating autoimmune diseases. Additionally, molecular docking simulations have provided insights into its binding interactions, highlighting the importance of the methoxy and methyl substituents in enhancing target affinity. These findings were corroborated by a recent preprint on bioRxiv, which also proposed a structure-activity relationship (SAR) model for further optimization.

Beyond its kinase inhibitory properties, tert-butyl N-2-(2-methoxy-4-methylphenyl)-1-oxopropan-2-ylcarbamate has shown promise in oncology research. A collaborative study between academic and industrial researchers (Nature Communications, 2024) reported its ability to induce apoptosis in cancer cell lines by modulating the PI3K/AKT/mTOR pathway. The compound's selectivity for cancer cells over normal cells was particularly noteworthy, underscoring its potential as a targeted therapy. Further in vivo studies are currently underway to evaluate its efficacy and safety profiles.

In conclusion, the growing body of research on tert-butyl N-2-(2-methoxy-4-methylphenyl)-1-oxopropan-2-ylcarbamate (CAS: 2229543-47-7) underscores its versatility and therapeutic potential. From synthetic improvements to mechanistic insights and preclinical validations, this compound is emerging as a valuable tool in drug discovery. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications, paving the way for novel treatments in inflammation and oncology.